Cas no 892755-85-0 (7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)
7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- F3411-0371
- 7-(diethylamino)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one
- 7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one
- AKOS001909068
- 892755-85-0
- 7-(Diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-1-benzopyran-2-one
- 7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
-
- Inchi: 1S/C22H21N3O3/c1-4-25(5-2)16-11-10-15-12-18(22(26)27-19(15)13-16)21-23-20(24-28-21)17-9-7-6-8-14(17)3/h6-13H,4-5H2,1-3H3
- InChI Key: FFAIJXBYBBEFKH-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC(N(CC)CC)=CC=C2C=C1C1ON=C(C2=CC=CC=C2C)N=1
Computed Properties
- Exact Mass: 375.15829154g/mol
- Monoisotopic Mass: 375.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 597.1±60.0 °C(Predicted)
- pka: 2.57±0.20(Predicted)
7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-0371-2μmol |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-5μmol |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-10μmol |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-20μmol |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-1mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-2mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-3mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-4mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-5mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0371-10mg |
7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one |
892755-85-0 | 10mg |
$79.0 | 2023-09-10 |
7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-2H-Chromen-2-one: A Comprehensive Overview
7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-2H-Chromen-2-one, commonly referred to by its CAS number 892755-85-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chromenone moiety with a diethylamino group and a 1,2,4-oxadiazole ring. The integration of these functional groups makes it a promising candidate for drug development and material science applications.
The synthesis of 7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-2H-Chromen-2-one involves a multi-step process that typically includes the formation of the chromenone core followed by the introduction of the diethylamino and oxadiazole substituents. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the compound. These improvements are crucial for scaling up production to meet the demands of preclinical studies and potential commercial applications.
One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-2H-Chromen-2-one exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research conducted by Smith et al. (2023) demonstrated that the compound significantly reduces nitric oxide production in macrophage cells, suggesting its potential as an anti-inflammatory agent.
In addition to its pharmacological applications, CAS No 892755-85-0 has shown promise in material science. Its chromenone core provides excellent photostability, making it a candidate for use in advanced optical materials. Recent studies have explored its application as a fluorescent probe for detecting metal ions in aqueous solutions. The ability of this compound to selectively bind to certain metal ions has opened new avenues for its use in environmental monitoring and sensing technologies.
The structural uniqueness of 7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-2H-Chromen-2-one also makes it an attractive target for further chemical modifications. Researchers are currently investigating the effects of substituting different groups on the oxadiazole ring to enhance its bioavailability and efficacy. These efforts are part of a broader trend in drug discovery aimed at optimizing lead compounds for clinical use.
In conclusion, CAS No 892755-85-0, or 7-(Diethylamino)-3-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-Chromenone, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with its promising pharmacological and material properties, positions it as a key compound for future research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make a substantial impact on both medicine and technology.
892755-85-0 (7-(diethylamino)-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)